Ethyl 5-(5-Bromo-3-pyridyl)isoxazole-3-carboxylate
Overview
Description
MFCD32708737 is a chemical compound with unique properties and applications in various scientific fields. This compound is known for its stability and reactivity, making it a valuable substance in both research and industrial applications.
Preparation Methods
The preparation of MFCD32708737 involves several synthetic routes and reaction conditions. One common method includes the use of specific reagents under controlled conditions to ensure the purity and yield of the compound. Industrial production methods often involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs .
Chemical Reactions Analysis
MFCD32708737 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
MFCD32708737 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it is studied for its potential effects on cellular processes and pathways. In medicine, it is explored for its therapeutic potential in treating certain diseases. Industrially, it is used in the production of various materials and chemicals .
Mechanism of Action
The mechanism of action of MFCD32708737 involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to certain receptors or enzymes, thereby modulating their activity. This interaction can lead to various biological effects, depending on the specific target and pathway involved .
Comparison with Similar Compounds
MFCD32708737 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with comparable structures or functional groups. MFCD32708737 may exhibit distinct properties or reactivity that make it more suitable for certain applications .
Properties
Molecular Formula |
C11H9BrN2O3 |
|---|---|
Molecular Weight |
297.10 g/mol |
IUPAC Name |
ethyl 5-(5-bromopyridin-3-yl)-1,2-oxazole-3-carboxylate |
InChI |
InChI=1S/C11H9BrN2O3/c1-2-16-11(15)9-4-10(17-14-9)7-3-8(12)6-13-5-7/h3-6H,2H2,1H3 |
InChI Key |
CIAVMANPTLWXPI-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(=O)C1=NOC(=C1)C2=CC(=CN=C2)Br |
Origin of Product |
United States |
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![5-(2-Fluorophenyl)-1-[(4-fluorophenyl)sulfonyl]-1H-pyrrole-3-carbaldehyde](/img/structure/B13693775.png)
